Cas no 116850-46-5 (4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl-)

4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl- structure
116850-46-5 structure
Product Name:4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl-
CAS No:116850-46-5
MF:C11H12FN3S
MW:237.29648399353
CID:218340
PubChem ID:3087995
Update Time:2025-04-19

4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,3-(ethylthio)-5-(2-fluorophenyl)-4-methyl-
    • 3-ethylsulfanyl-5-(2-fluorophenyl)-4-methyl-1,2,4-triazole
    • 3-(Ethylthio)-5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazole
    • SCHEMBL9223422
    • 4H-1,2,4-Triazole, 3-(ethylthio)-5-(2-fluorophenyl)-4-methyl-
    • DTXSID60151542
    • 116850-46-5
    • AKOS017020523
    • CHEMBL281897
    • Inchi: 1S/C11H12FN3S/c1-3-16-11-14-13-10(15(11)2)8-6-4-5-7-9(8)12/h4-7H,3H2,1-2H3
    • InChI Key: WMKIGWHSLMCKPM-UHFFFAOYSA-N
    • SMILES: S(CC)C1=NN=C(C2C=CC=CC=2F)N1C

Computed Properties

  • Exact Mass: 237.07376
  • Monoisotopic Mass: 237.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 399°C at 760 mmHg
  • Flash Point: 195.1°C
  • Refractive Index: 1.611
  • PSA: 30.71
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